2-{4-Fluoro-2-(tetrahydro-2H-pyran-4-yl)-1H-benzo[d]imidazol-1-yl}acetic acid

• IUPAC Name: 2-[4-fluoro-2-(oxan-4-yl)benzimidazol-1-yl]acetic acid
• InChI: InChI=1S/C14H15FN2O3/c15-10-2-1-3-11-13(10)16-14(17(11)8-12(18)19)9-4-6-20-7-5-9/h1-3,9H,4-8H2,(H,18,19)
• InChI Key: ZRGJJFRFFPCXER-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C2=NC3=C(N2CC(=O)O)C=CC=C3F
• Molecular Formula: C14H15FN2O3
• Molecular Weight: 278.28 g/mol
• CAS No.: 2197062-18-1

Description

2-{4-Fluoro-2-(tetrahydro-2H-pyran-4-yl)-1H-benzo[d]imidazol-1-yl}acetic acid is a useful research compound. Its molecular formula is C14H15FN2O3 and its molecular weight is 278.283. The purity is usually 95%.
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Scientific Research Applications

1. Potential in Pharmacology and Drug Development

• One study synthesized derivatives of imidazolyl acetic acid, demonstrating anti-inflammatory and analgesic activities. These compounds, including a derivative similar to the requested compound, showed significant anti-inflammatory activity and inhibited writhing in animal models (Khalifa & Abdelbaky, 2008).
• Another research developed a 5-lipoxygenase inhibitor with a structure related to the compound. This study focused on improving pharmacokinetic and toxicological profiles, which is crucial in drug development (Mano et al., 2004).

2. Synthesis and Characterization of Novel Compounds

• Research has been conducted on synthesizing novel compounds using imidazolyl acetic acid derivatives for potential applications in medicinal chemistry. For example, a study synthesized novel benzo[d]imidazol-2-yl derivatives with potential antimicrobial activities (Khairwar et al., 2021).
• Another study focused on the synthesis of new heterocycles containing this chemical structure, emphasizing their potential use in creating new pharmaceutical agents (Vasylyev et al., 1999).

3. Applications in Cancer Research

• Some derivatives of this compound have shown promise in cancer research. For instance, novel fluoro-substituted compounds related to benzo[d]imidazol have been tested against human cancer cell lines, showing significant anticancer activity at low concentrations (Hammam et al., 2005).

4. Development of New Synthetic Routes

• Researchers have developed new synthetic routes for creating derivatives of this compound. For example, a study described an efficient method for synthesizing imidazol-1-yl-acetic acid, a crucial precursor for several pharmaceuticals (Aliabad et al., 2016).